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Compound of Interest

Compound Name: 3-Amino-2-nitrobenzoic acid

Cat. No.: B050063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-2-nitrobenzoic acid, a

key chemical intermediate. The document details its physicochemical properties, experimental

protocols for the synthesis of a closely related isomer, and its relevance in various research

and development applications.

Core Physicochemical Data
3-Amino-2-nitrobenzoic acid and its isomers are foundational molecules in the synthesis of a

wide array of more complex compounds. Below is a summary of their key quantitative

properties.
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Property Value Reference

Molecular Formula C₇H₆N₂O₄ [1]

Molecular Weight 182.13 g/mol

Monoisotopic Mass 182.03275668 Da [1]

Melting Point 207-211 °C

CAS Number
606-18-8 (for 2-Amino-3-

nitrobenzoic acid)

Appearance Solid

InChI Key

JJPIVRWTAGQTPQ-

UHFFFAOYSA-N (for 2-Amino-

3-nitrobenzoic acid)

Synthesis of 2-Amino-3-nitrobenzoic Acid: An
Experimental Protocol
While specific protocols for 3-Amino-2-nitrobenzoic acid are less common in readily available

literature, the synthesis of its isomer, 2-Amino-3-nitrobenzoic acid, is well-documented. The

following is a detailed experimental protocol for its preparation from 3-nitrophthalic acid, which

serves as a representative synthetic pathway for this class of compounds. This multi-step

synthesis involves monoesterification, acylation, and a Curtius rearrangement.[2][3]

Materials:

3-nitrophthalic acid

Anhydrous methanol

Concentrated sulfuric acid

Chloroform

Thionyl chloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-nitrobenzoic-acid
https://www.benchchem.com/product/b050063?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN103922948A
https://patents.google.com/patent/CN103922948A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium azide

Water

Procedure:

Monoesterification:

In a suitable reaction vessel, combine 100g of 3-nitrophthalic acid with 600ml of

anhydrous methanol.

Carefully add 50ml of concentrated sulfuric acid to the mixture.

Heat the mixture to reflux. The reaction progress should be monitored using liquid

chromatography until the starting material is consumed.

Upon completion, cool the reaction mixture to 0°C to induce crystallization of the

monoesterification product, 2-carboxy-3-nitrobenzoic acid methyl ester.

Collect the crystals by filtration and dry them. An expected yield of approximately 90.4g

with a purity of 98.8% can be achieved.[2]

Acyl Chloride Formation:

To the dried monoesterification product, add 300ml of chloroform and 50g of thionyl

chloride.

Reflux the mixture. After the reaction is complete, cool the solution to obtain the acid

chloride derivative.[2]

Curtius Rearrangement and Hydrolysis:

To the solution of the acid chloride, add 35g of sodium azide and allow the reaction to

proceed at room temperature. Monitor the reaction's completion via liquid chromatography.

Following the completion of the rearrangement, add water and heat the mixture to

hydrolyze the intermediate, yielding 2-amino-3-nitrobenzoic acid methyl ester.
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The final product can then be isolated and purified.

Synthetic Pathway and Experimental Workflow
The synthesis of 2-Amino-3-nitrobenzoic acid from 3-nitrophthalic acid is a multi-step process

that is crucial for obtaining this valuable intermediate. The following diagram illustrates the key

stages of this synthesis.
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Step 1: Monoesterification

Step 2: Acyl Chloride Formation

Step 3: Curtius Rearrangement & Hydrolysis

3-Nitrophthalic Acid

Reflux

Anhydrous Methanol + H₂SO₄

2-Carboxy-3-nitrobenzoic acid methyl ester

2-Carboxy-3-nitrobenzoic acid methyl ester

Reflux

Thionyl Chloride + Chloroform

Acid Chloride Intermediate

Acid Chloride Intermediate

Room Temperature Reaction

Sodium Azide

Isocyanate Intermediate

Water + Heat (Hydrolysis)

2-Amino-3-nitrobenzoic acid methyl ester

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-3-nitrobenzoic acid.
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Applications in Research and Development
3-Amino-2-nitrobenzoic acid and its isomers are valuable precursors in the synthesis of a

variety of organic molecules. They are particularly significant in the development of

pharmaceuticals and dyes.[4][5] The presence of the amino and nitro functional groups on the

benzoic acid core allows for a diverse range of chemical modifications, making it a versatile

building block for complex molecular architectures.[5][6]

In medicinal chemistry, derivatives of aminonitrobenzoic acids are being explored for their

potential as therapeutic agents, including anticancer and antimicrobial compounds.[5] For

instance, the isomer 4-Amino-3-nitrobenzoic acid has been identified as a potential inhibitor of

the trans-sialidase enzyme, which is a target for the development of treatments for Chagas

disease.[7] Furthermore, these compounds serve as key starting materials for the synthesis of

heterocyclic compounds like quinazolines and benzodiazepines, which are classes of

molecules with significant pharmacological properties.[5]

The reactivity of the amino group allows for diazotization reactions, which are fundamental in

the synthesis of azo dyes used extensively in the textile industry.[4] In biochemical research,

these compounds can be used as reagents in assays to study enzyme activity and inhibition.[4]

The reduction of the nitro group to a second amino group opens up pathways to

diaminobenzoic acid derivatives, which are also important synthetic intermediates.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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